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Compound of Interest

Compound Name: NJH-2-056

Cat. No.: B12399347 Get Quote

For researchers, scientists, and drug development professionals handling novel compounds,

ensuring proper disposal is a critical component of laboratory safety and environmental

responsibility. This guide provides a procedural framework for the disposal of NJH-2-056, a

deubiquitinase-targeting chimera (DUBTAC) utilized in cystic fibrosis research. Due to the

limited public availability of a specific Safety Data Sheet (SDS) for NJH-2-056, this document

outlines a generalized, safety-first approach for the disposal of such specialized research

chemicals.

Key Data for NJH-2-056
The following table summarizes the currently available data for NJH-2-056. It is imperative to

note the absence of specific hazard and disposal information, underscoring the need for a

cautious approach.
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Parameter Value Source

Chemical Name NJH-2-056 N/A

Synonyms DUBTAC N/A

CAS Number 2858812-69-6 N/A

Molecular Formula C41H40F2N6O8 N/A

Molecular Weight 782.79 g/mol N/A

Physical Form Solid N/A

Hazard Classification
Not publicly available. Assume

hazardous.
N/A

Disposal Code To be determined by EHS. N/A

Experimental Protocol for Disposal
Given the absence of a specific Safety Data Sheet, a standardized protocol for the disposal of

unknown or novel chemical compounds must be strictly followed. This procedure is designed to

prioritize safety and ensure regulatory compliance.

1. Preliminary Assessment and Containment:

Treat NJH-2-056 as a hazardous substance.

Ensure the primary container is securely sealed, properly labeled with the full chemical name

("NJH-2-056") and CAS number (2858812-69-6), and in good condition.

Place the primary container within a compatible, sealed, and labeled secondary container to

prevent accidental release.

2. Consultation with Environmental Health and Safety (EHS):

Contact your institution's Environmental Health and Safety (EHS) department. This is a

mandatory step.
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Provide the EHS team with all available information on NJH-2-056, including its name, CAS

number, and any known chemical properties or biological activity.

The EHS department will be responsible for characterizing the waste and determining the

appropriate disposal pathway in accordance with local, state, and federal regulations.

3. Waste Segregation and Storage:

Store the contained NJH-2-056 waste in a designated hazardous waste accumulation area.

Do not mix NJH-2-056 with other chemical waste streams unless explicitly instructed to do

so by the EHS department. Improper mixing can lead to dangerous chemical reactions.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

4. Documentation and Labeling:

Affix a hazardous waste tag, provided by your EHS department, to the secondary container.

Fill out the tag completely and accurately, including the chemical name, CAS number,

quantity, and date of accumulation.

5. Arranging for Pickup and Disposal:

Follow your institution's established procedures for requesting a hazardous waste pickup.

The EHS department or a certified hazardous waste contractor will collect the material for

final disposal.

Disposal Pathway Diagram
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like NJH-2-056 where a Safety Data Sheet is not readily available.
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Start: Unused or waste
NJH-2-056 generated

Is a specific Safety Data Sheet (SDS)
 for NJH-2-056 available?

Follow specific disposal instructions
 in Section 13 of the SDS.

Yes

Assume the substance is hazardous.

No

End: Proper Disposal

Securely contain and label the waste.
Primary and secondary containment.

Contact Environmental Health & Safety (EHS).
Provide all known information.

Follow EHS guidance for waste characterization,
segregation, and storage.

Arrange for hazardous waste pickup
 through institutional procedures.

Click to download full resolution via product page

Caption: Disposal workflow for NJH-2-056.

To cite this document: BenchChem. [Navigating the Disposal of NJH-2-056: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b12399347#njh-2-056-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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